Osmium190

Specification

• CAS No.: 14274-79-4
• Molecular Formula: F5Ru
• Molecular Weight: 0

Introduction

Osmium-190 (commonly denoted as 190Os or Os-190) is a stable isotope of the element osmium with an atomic mass of approximately 189.958445 g/mol. Like all isotopes of osmium, it contains 76 protons in its nucleus, but specifically features 114 neutrons, giving it a mass number of 190. As a stable isotope, Osmium-190 does not undergo radioactive decay, making it particularly useful as a reference isotope in various analytical applications. Osmium itself is a dense, bluish-white transition metal known for its exceptional hardness and corrosion resistance, properties that are shared by all its isotopes including Osmium-190.

Identification Parameters

Osmium-190 can be identified through various chemical descriptors and identifiers. In scientific databases and literature, it is represented with specific notation systems to distinguish it from other osmium isotopes:

Identifier Type	Value for Osmium-190
IUPAC Name	osmium-190
InChI	InChI=1S/Os/i1+0
InChIKey	SYQBFIAQOQZEGI-IGMARMGPSA-N
SMILES	[190Os]
Molecular Formula	Os
CID (PubChem)	131708379

Physical and Chemical Properties

Osmium-190, like other isotopes of osmium, possesses remarkable physical and chemical properties that contribute to the element's distinctive characteristics. While many properties are common across all isotopes of an element, certain physical parameters are specific to Osmium-190 due to its unique nuclear composition.

Physical Properties

Property	Value for Osmium-190
Atomic Mass (Da)	189.958447
Relative Isotopic Mass	189.958447
Melting Point (K)	3306
Boiling Point (K)	5285
Specific Heat	0.131
Heat of Formation	787
Thermal Conductivity	87.6
Dipole Polarizability	57
Crystal Structure	HCP (Hexagonal Close-Packed)
Lattice Constant	2.74

These properties are significant for understanding the behavior of Osmium-190 in various applications and natural systems.

Chemical Properties

The chemical behavior of Osmium-190 is essentially identical to other osmium isotopes, with properties that make osmium valuable in various applications:

Chemical Property	Value
Electron Affinity (kJ/mole)	1.0778
Electronegativity (Pauling)	2.2
Atomic Radius (pm)	135b
Covalent Radius (pm)	130
VDW Radius (pm)	235
Electron Configuration Block	d
Group	8
Period	6

These chemical characteristics contribute to osmium's remarkable corrosion resistance and catalytic properties, which are exploited in various industrial and scientific applications.

Nuclear Properties of Osmium-190

The nuclear properties of Osmium-190 are fundamental to its identity and applications in scientific research. These properties distinguish it from other osmium isotopes and determine its behavior in nuclear reactions and analytical techniques.

Natural Occurrence and Isotopic Abundance

Osmium-190 represents a significant portion of naturally occurring osmium, making it an important isotope for understanding the natural distribution and geochemical behavior of this element.

In the natural isotopic mixture of osmium, Osmium-190 constitutes approximately 26.26% of all osmium atoms, making it the second most abundant osmium isotope after Osmium-192. This relatively high natural abundance makes Osmium-190 particularly useful for geological studies and as a reference point for measuring isotopic ratios.

Comparative Isotopic Composition

The full isotopic composition of naturally occurring osmium illustrates the relative significance of Osmium-190:

Isotope	Mass (Da)	Natural Abundance (atom %)	Nuclear Spin
184Os	183.952488 (4)	0.02 (1)	0
186Os	185.953830 (4)	1.59 (3)	0
187Os	186.955741 (3)	1.96 (2)	1/2
188Os	187.955830 (3)	13.24 (8)	0
189Os	188.958137 (4)	16.15 (5)	3/2
190Os	189.958436 (4)	26.26 (2)	0
192Os	191.961467 (4)	40.78 (19)	0

This distribution pattern is critical for understanding the geochemical behavior of osmium and interpreting osmium isotope ratios in geological and cosmochemical studies.

Applications in Scientific Research

Osmium-190 plays crucial roles in multiple scientific disciplines, offering unique capabilities for analytical and research applications.

Isotope Dilution Mass Spectrometry

Osmium-190 serves as an important tracer isotope in analytical chemistry, particularly in isotope dilution mass spectrometry techniques. It has been specifically utilized as a tracer to determine osmium abundance in meteorites, providing valuable data for cosmochemical research and understanding the origin and evolution of the solar system. This application leverages the stable nature of Osmium-190 and its well-characterized isotopic properties to achieve high-precision measurements of osmium concentrations in various matrices.

Archaeological Provenancing and Materials Science

The stable isotopes of osmium, including Osmium-190, have emerged as innovative tools for provenancing ancient iron artifacts. Research has demonstrated that osmium isotope ratios, particularly the 187Os/188Os ratio, are preserved from ore to metal during the bloomery iron-smelting process, with no isotopic fractionation. This preservation makes osmium isotope analysis a promising method for determining the geographical origin of archaeological iron objects, contributing valuable information to economic, social, and geopolitical reconstructions of ancient societies.

Geochemical Tracing and Earth Science Applications

In geochemistry, osmium isotopes serve as important tracers for understanding Earth's formation processes, mantle evolution, and crustal recycling. Osmium-190 contributes to these applications through its role in isotopic ratio measurements. Researchers have developed sophisticated analytical techniques, including multicollector inductively coupled plasma mass spectrometry (MC-ICP-MS) and negative thermal ionization mass spectrometry (N-TIMS), often utilizing a 188Os-190Os double spike technique to achieve high-precision measurements of osmium isotope ratios.

Analytical Methodologies for Osmium-190

The accurate measurement of Osmium-190 and its isotopic ratios requires sophisticated analytical techniques and careful sample preparation. These methodologies are essential for the various research applications of this isotope.

Mass Spectrometry Techniques

Several mass spectrometric approaches have been developed for precise measurement of osmium isotope ratios involving Osmium-190:

These advanced analytical approaches enable researchers to obtain precise and accurate measurements of osmium isotope ratios, which are crucial for geological dating, provenance studies, and understanding Earth's geochemical processes.

Sample Preparation and Challenges

Sample preparation for osmium isotope analysis presents significant challenges due to osmium's volatile nature and potential for contamination. Special procedures are required to ensure accurate results:

• Chemical digestion methods typically involve oxidizing conditions to convert osmium to its volatile tetroxide form (OsO4)

• Specialized distillation and collection techniques are employed to isolate osmium from other elements

• Blank contribution monitoring is essential, particularly for samples with low osmium concentrations (blank contributions of less than 0.5% are typically achieved in high-quality analytical work)

These methodological considerations are essential for generating reliable data on Osmium-190 and its isotopic relationships.